Cas no 351456-48-9 (3,5-Diiodo-1H-indazole)

• Product Name: 3,5-Diiodo-1H-indazole
• CAS No: 351456-48-9
• Molecular Formula: C₇H₄N₂I₂
• Molecular Weight: 369.92806
• MDL: MFCD07781538
• CID: 302934
• PubChem ID: 22352381

3,5-Diiodo-1H-indazole Properties

Names and Identifiers

• 3,5-Diiodo-1H-indazole
• 3,5-diiodo-2H-indazole
• 1H-Indazole,3,5-diiodo-
• 3,5-DIIODO (1H)INDAZOLE
• 1H-Indazole,3,5-diiodo
• CS-0359689
• 3,5-Diiodo(1H)indazole
• SCHEMBL5510618
• DTXSID50625161
• 351456-48-9
• AM86107
• SS-6008
• AKOS016008525
• 1H-Indazole, 3,5-diiodo-
• A874743
• FT-0720023
• F18192
• BPA45648
• 3,5-diiodoindazole
• DB-069153

• MDL： MFCD07781538
• InChIKey： YAWVPJHNPTVUBN-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H4I2N2/c8-4-1-2-6-5(3-4)7(9)11-10-6/h1-3H,(H,10,11)
• SMILES： C1=CC2=C(C=C1I)C(=NN2)I

Computed Properties

• Exact Mass: 369.84600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 369.84639g/mol
• Heavy Atom Count: 11
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• LogP: 2.77210
• PSA: 28.68000
• Melting Point: 198-200 °C (decomposition) (ligroine )
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• Density: 2.656±0.06 g/cm3 (20 ºC 760 Torr),